Cas no 681269-94-3 (2-methyl-N-[4-({6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-11-yl}sulfonyl)phenyl]propanamide)

$2-methyl-N-[4-({6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-11-yl}sulfonyl)phenyl]propanamide structure$

681269-94-3 structure

Product name:2-methyl-N-[4-({6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-11-yl}sulfonyl)phenyl]propanamide

CAS No:681269-94-3

MF:C₂₁H₂₅N₃O₄S

MW:415.505903959274

CID:5889392

PubChem ID:4122761

2-methyl-N-[4-({6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-11-yl}sulfonyl)phenyl]propanamide Chemical and Physical Properties

Names and Identifiers

- Propanamide, 2-methyl-N-[4-[(1,5,6,8-tetrahydro-8-oxo-1,5-methano-2H-pyrido[1,2-a][1,5]diazocin-3(4H)-yl)sulfonyl]phenyl]-
- Opera_ID_4
- Oprea1_650375
- 681269-94-3
- 2-methyl-N-[4-({6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-11-yl}sulfonyl)phenyl]propanamide
- AB00579128-08
- HMS2619C04
- MLS000680201
- 2-methyl-N-[4-[(6-oxo-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-11-yl)sulfonyl]phenyl]propanamide
- SR-01000006985-1
- SR-01000006985
- F0542-0005
- SMR000324473
- N-(4-((8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)sulfonyl)phenyl)isobutyramide
- AKOS016375642
- CHEMBL1324626
- Inchi： 1S/C21H25N3O4S/c1-14(2)21(26)22-17-6-8-18(9-7-17)29(27,28)23-11-15-10-16(13-23)19-4-3-5-20(25)24(19)12-15/h3-9,14-16H,10-13H2,1-2H3,(H,22,26)
- InChI Key： ITNGYYJVXZUOOD-UHFFFAOYSA-N
- SMILES： C(NC1=CC=C(S(N2CC3CC(C2)C2=CC=CC(=O)N2C3)(=O)=O)C=C1)(=O)C(C)C

Computed Properties

Exact Mass: 415.15657746g/mol
Monoisotopic Mass: 415.15657746g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 29
Rotatable Bond Count: 4
Complexity: 835
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 95.2Å²

Experimental Properties

Density: 1.38±0.1 g/cm3(Predicted)
pka: 14.21±0.70(Predicted)

2-methyl-N-[4-({6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-11-yl}sulfonyl)phenyl]propanamide Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0542-0005-100mg	2-methyl-N-[4-({6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-11-yl}sulfonyl)phenyl]propanamide	681269-94-3	90%+	100mg	$248.0	2023-05-17
Life Chemicals	F0542-0005-20mg	2-methyl-N-[4-({6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-11-yl}sulfonyl)phenyl]propanamide	681269-94-3	90%+	20mg	$99.0	2023-05-17
Life Chemicals	F0542-0005-20μmol	2-methyl-N-[4-({6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-11-yl}sulfonyl)phenyl]propanamide	681269-94-3	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0542-0005-50mg	2-methyl-N-[4-({6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-11-yl}sulfonyl)phenyl]propanamide	681269-94-3	90%+	50mg	$160.0	2023-05-17
Life Chemicals	F0542-0005-15mg	2-methyl-N-[4-({6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-11-yl}sulfonyl)phenyl]propanamide	681269-94-3	90%+	15mg	$89.0	2023-05-17
Life Chemicals	F0542-0005-1mg	2-methyl-N-[4-({6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-11-yl}sulfonyl)phenyl]propanamide	681269-94-3	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0542-0005-3mg	2-methyl-N-[4-({6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-11-yl}sulfonyl)phenyl]propanamide	681269-94-3	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0542-0005-4mg	2-methyl-N-[4-({6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-11-yl}sulfonyl)phenyl]propanamide	681269-94-3	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0542-0005-10μmol	2-methyl-N-[4-({6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-11-yl}sulfonyl)phenyl]propanamide	681269-94-3	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0542-0005-40mg	2-methyl-N-[4-({6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-11-yl}sulfonyl)phenyl]propanamide	681269-94-3	90%+	40mg	$140.0	2023-05-17